Cas no 2228222-78-2 ((1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol)

• Product Name: (1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol
• CAS No: 2228222-78-2
• MF: C₁₃H₁₅F₃O
• MW: 244.252814531326
• CID: 6258748
• PubChem ID: 165884047
• Update Time: 2025-06-08

(1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol
• EN300-1954529
• 2228222-78-2
• (1-{[2-methyl-4-(trifluoromethyl)phenyl]methyl}cyclopropyl)methanol

• Inchi： 1S/C13H15F3O/c1-9-6-11(13(14,15)16)3-2-10(9)7-12(8-17)4-5-12/h2-3,6,17H,4-5,7-8H2,1H3
• InChI Key： AMUPQDGRCRSJSK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)CC1(CO)CC1)(F)F

Computed Properties

• Exact Mass: 244.10749958g/mol
• Monoisotopic Mass: 244.10749958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on (1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol

Introduction to (1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol (CAS No. 2228222-78-2)

(1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol (CAS No. 2228222-78-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound, characterized by its cyclopropyl and trifluoromethyl functionalities, represents a promising scaffold for the development of novel therapeutic agents.

The molecular structure of (1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol consists of a cyclopropyl ring attached to a substituted benzene ring via a methylene bridge. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's pharmacological properties. These structural features make it an attractive candidate for various biological studies, including enzyme inhibition, receptor binding, and cellular signaling pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol and its biological targets. Studies have shown that this compound exhibits potent activity against specific enzymes and receptors, making it a valuable tool for elucidating the mechanisms underlying various diseases. For instance, research has demonstrated its potential as an inhibitor of certain kinases involved in cancer progression and inflammatory responses.

In addition to its enzymatic activities, (1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol has been investigated for its effects on cellular processes. Preliminary studies suggest that it can modulate the activity of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are crucial for cell survival and proliferation. These findings highlight the compound's potential as a lead molecule for the development of new therapeutic strategies targeting these pathways.

The synthesis of (1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol involves several well-established organic reactions, including Grignard reactions, Friedel-Crafts alkylation, and reduction steps. The synthetic route is designed to ensure high yields and purity, making it suitable for large-scale production and further pharmaceutical development. The ability to synthesize this compound efficiently is essential for conducting comprehensive biological evaluations and advancing its potential applications.

Preclinical studies have provided valuable insights into the pharmacokinetic and pharmacodynamic properties of (1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol. These studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that the compound has good bioavailability and stability in vivo. Additionally, toxicological assessments have indicated that it exhibits low toxicity at therapeutic concentrations, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, (1-{2-methyl-4-(trifluoromethyl)phenylmethyl}cyclopropyl)methanol (CAS No. 2228222-78-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with favorable pharmacological properties, make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to uncover additional insights into its mechanisms of action and expand its utility in treating various diseases.